Germanium selenide

• IUPAC Name: bis(selanylidene)germane
• InChI: InChI=1S/GeSe2/c2-1-3
• InChI Key: WYDSCDJEAVCHQJ-UHFFFAOYSA-N
• Canonical SMILES: [Ge](=[Se])=[Se]
• Molecular Formula: GeSe2
• DSSTOX Substance ID: DTXSID9065237
• Molecular Weight: 230.6 g/mol
• CAS No.: 12065-11-1

Description

Germanium selenide is a chemical compound with the formula GeSe. It exists as a black crystalline powder with orthorhombic crystal symmetry, transforming into a cubic structure at high temperatures . This compound is a member of the group-IV monochalcogenides and is known for its anisotropic semiconducting properties, making it suitable for various optoelectronic applications .

Mechanism of Action

Target of Action

Germanium selenide (GeSe) is a two-dimensional (2D) semiconductor material . Its primary targets are optoelectronic applications, including thin-film solar cells (TFSCs) and photoelectrochemical (PEC) water splitting . The compound’s excellent optoelectronic properties, high optical absorption, good conductivity, and band gap ranging from 1 to 2 eV make it suitable for these applications .

Mode of Action

GeSe interacts with its targets through its optoelectronic properties. It absorbs light across a wide range of wavelengths, facilitating effective photon absorption and electron-hole pair generation . The electronic properties of GeSe are dominated by direct transitions . The presence of defects significantly modifies the excitonic properties of the system .

Biochemical Pathways

The primary biochemical pathway affected by GeSe is the conversion of solar energy into usable energy. This is achieved through photovoltaic (PV) and photoelectrochemical (PEC) cells, which rely on efficient light absorbers like GeSe to convert solar photons into usable energy . The compound’s high light absorption coefficient facilitates effective photon absorption and electron-hole pair generation .

Result of Action

The result of GeSe’s action is the conversion of solar energy into usable energy. This is achieved through the generation of electron-hole pairs and the subsequent creation of a current or voltage . The compound’s action results in high photoconversion efficiency and fast response time, making it a promising material for photoconversion applications .

Action Environment

The action of GeSe is influenced by environmental factors. For instance, its superior stability in air conditions makes it a promising material for various applications . Perturbations such as the presence of defects can have a significant impact on its properties . Therefore, the compound’s action, efficacy, and stability can be influenced by the environment in which it is used.

Preparation Methods

Synthetic Routes and Reaction Conditions: Germanium selenide can be synthesized using physical vapor deposition technology. This involves heating this compound powder at temperatures ranging from 500°C to 620°C. The resulting materials are analyzed using methods like Scanning Electron Microscopy, X-ray Diffraction, and Raman Spectroscopy to ensure high crystalline quality .

Industrial Production Methods: In industrial settings, this compound is produced by evenly mixing germanium powder with selenium powder. The mixture is then heated under vacuum conditions to complete the reaction. Argon gas is used during thermal separation and cooling processes to obtain the final this compound powder .

Chemical Reactions Analysis

Types of Reactions: Germanium selenide undergoes various chemical reactions, including oxidation and reduction. For instance, it reacts with selenium and hydrazine to form selenidogermanate. It also reacts with lead selenide and gallium selenide at high temperatures to produce complex compounds .

Common Reagents and Conditions:

Oxidation: this compound can form a germanium-oxide skin upon oxidation, which plays a crucial role in photocatalytic processes.

Reduction: The compound can be reduced using hydrazine, leading to the formation of selenidogermanate.

Major Products:

Oxidation: Germanium-oxide skin

Reduction: Selenidogermanate

Scientific Research Applications

Germanium selenide is widely used in scientific research due to its excellent optoelectronic properties. It is employed in:

Photovoltaic Cells: Used as a light absorber in thin-film solar cells.

Photoelectrochemical Water Splitting: Utilized in devices for efficient solar-to-hydrogen conversion.

Optoelectronics: Suitable for applications in light emitters, photodetectors, and solar cells due to its high optical absorption and good conductivity.

Comparison with Similar Compounds

Germanium selenide is similar to other group-IV monochalcogenides, such as:

Germanium monoselenide: Shares similar crystal structures and semiconducting properties.

Black Phosphorus: Both are anisotropic semiconductors with high optical absorption and good conductivity.

Uniqueness: this compound stands out due to its superior stability in air conditions compared to black phosphorus, making it more suitable for long-term applications .